
1-Hexyne: A Comprehensive Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Hexyne

Cat. No.: B1330390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 1-Hexyne
(CAS No. 693-02-7), a highly flammable and reactive terminal alkyne. Adherence to these

guidelines is essential to ensure the safety of laboratory personnel and the integrity of

research. This document summarizes key physical, chemical, and toxicological properties,

outlines proper handling and storage procedures, and provides emergency response protocols.

Chemical and Physical Properties
1-Hexyne is a colorless liquid with a pungent odor.[1] It is a volatile organic compound and is

sparingly soluble in water but soluble in many common organic solvents.[1][2] Its terminal triple

bond makes it a highly reactive and valuable reagent in organic synthesis.[3]

Table 1: Physical and Chemical Properties of 1-Hexyne
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Property Value Reference(s)

Molecular Formula C6H10 [3]

Molecular Weight 82.14 g/mol [3][4]

Appearance Colorless liquid [1][5]

Odor Pungent [1]

Boiling Point 71-72 °C (lit.) [6]

Melting Point -132 °C [7]

Flash Point -21 °C (lit.) [8]

Density 0.715 g/mL at 25 °C (lit.) [6]

Vapor Pressure 133.0 mmHg [4]

Water Solubility Sparingly soluble/Immiscible [1][9]

Solubility in Organic Solvents Soluble [1][2]

Refractive Index (n20/D) 1.399 (lit.) [6]

Hazard Identification and Classification
1-Hexyne is classified as a hazardous substance with multiple risk factors. It is crucial to

understand these hazards to implement appropriate safety measures.

Table 2: GHS Hazard Classification for 1-Hexyne
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Hazard Class Category Hazard Statement Reference(s)

Flammable Liquids 2

H225: Highly

flammable liquid and

vapor

[4][8]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways

[4][8]

Skin Irritation 2
H315: Causes skin

irritation
[4][8]

Eye Irritation 2
H319: Causes serious

eye irritation
[4][8]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory tract

irritation)

H335: May cause

respiratory irritation
[4]

Signal Word: Danger[8]

Toxicology and Health Effects
Exposure to 1-Hexyne can cause adverse health effects. The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion.

Inhalation: Vapors can cause respiratory tract irritation, dizziness, or even suffocation.[10]

High concentrations may lead to central nervous system depression, with symptoms like

headache, dizziness, tiredness, nausea, and vomiting.[11]

Skin Contact: Causes skin irritation and may lead to dermatitis.[10]

Eye Contact: Causes serious eye irritation, potentially leading to conjunctivitis and corneal

inflammation.[10]

Ingestion: May cause gastrointestinal irritation.[10] Aspiration into the lungs can be fatal.[4][8]

Table 3: Acute Toxicity Data for 1-Hexyne
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Test Route Species Value Reference(s)

LD50 Intraperitoneal Mouse > 100 mg/kg [4][12]

LD50 Subcutaneous Mouse 400 mg/kg [7]

Experimental Protocols
The toxicological and safety data presented in this guide are determined through standardized

experimental protocols. While the specific, detailed reports for 1-Hexyne are not publicly

available, the following sections describe the general methodologies for the key experiments

cited.

Acute Toxicity (LD50) Determination
The median lethal dose (LD50) is a measure of the acute toxicity of a substance.[13] It is the

dose required to kill 50% of a population of test animals.[13]

General Methodology (e.g., Up-and-Down Procedure - OECD 425):

Animal Selection: A small number of animals, typically mice or rats of a single sex, are used.

[14]

Dose Administration: A single animal is dosed at a starting level just below the estimated

LD50. The substance can be administered through various routes, such as oral,

intraperitoneal, or intravenous.[9][14]

Observation: The animal is observed for a set period (e.g., 24-48 hours) for signs of toxicity

and mortality.[14]

Dose Adjustment:

If the animal survives, the next animal is given a higher dose.

If the animal dies, the next animal is given a lower dose.

Data Analysis: This process is continued for a small series of animals. The LD50 is then

calculated from the results using statistical methods, such as Probit Analysis.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.agencyiq.com/blog/epa-issues-new-chemicals-decision-framework-to-assess-eye-irritation-and-corrosion/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://primeprocesssafety.com/flash-point-testing/
https://www.benchchem.com/product/b1330390?utm_src=pdf-body
https://enamine.net/public/biology-services/Acute-toxicity-LD50-study.pdf
https://enamine.net/public/biology-services/Acute-toxicity-LD50-study.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/6-flash-point-and-fire-point-1.pdf
https://www.jstage.jst.go.jp/article/jts1976/19/1/19_1_25/_article
https://almaaqal.edu.iq/wp-content/uploads/2021/12/6-flash-point-and-fire-point-1.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/6-flash-point-and-fire-point-1.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/6-flash-point-and-fire-point-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

General Methodology (e.g., Pensky-Martens Closed Cup Tester - ASTM D93):

Sample Preparation: A sample of the liquid is placed into a test cup.[8]

Heating: The cup and the liquid are heated at a slow, constant rate.[8]

Ignition Source: An ignition source (a small flame) is periodically introduced into the vapor

space above the liquid.[8]

Observation: The temperature at which a brief flash is observed is recorded as the flash

point.[8]

Closed vs. Open Cup: The closed cup method generally provides a lower, more conservative

flash point value as it better contains the vapors.

Skin and Eye Irritation Assessment
These tests evaluate the potential of a substance to cause irritation upon contact with the skin

or eyes.

General Methodology (e.g., In Vivo Irritation Tests - OECD 404 & 405):

Animal Selection: Typically, albino rabbits are used for these tests.

Skin Irritation:

A small area of the animal's skin is shaved.

The test substance is applied to the skin and covered with a gauze patch.

After a set exposure period (e.g., 4 hours), the patch is removed.

The skin is observed for signs of erythema (redness) and edema (swelling) at specific

intervals.
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Eye Irritation:

A small amount of the substance is instilled into one eye of the rabbit. The other eye

serves as a control.

The eyes are examined for signs of corneal opacity, iritis, conjunctivitis (redness), and

chemosis (swelling) at various time points.

Scoring: The severity of the observed effects is scored according to a standardized scale.

Safety and Handling Precautions
The following diagram outlines the logical flow of safety precautions when working with 1-
Hexyne.
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1-Hexyne Safety and Handling Workflow

Preventive Measures

Emergency Procedures

Storage

Handling

Store in a cool, dry, well-ventilated area.
Keep away from heat, sparks, and open flames.

Keep container tightly closed.
Ground and bond containers.

Personal Protective Equipment (PPE)

Spill Response Fire Emergency Personal Exposure

Use in a well-ventilated area or fume hood.
Use spark-proof tools and explosion-proof equipment.

Avoid contact with skin, eyes, and clothing.
Wash thoroughly after handling.

Wear safety glasses with side-shields or goggles.
Wear chemical-resistant gloves.

Wear appropriate protective clothing.

Waste Disposal

Remove all ignition sources.
Ventilate the area.

Absorb with inert material (e.g., sand, vermiculite).
Collect in a suitable container for disposal.

Use dry chemical, carbon dioxide, or alcohol-resistant foam.
Do not use a solid water stream.

Wear self-contained breathing apparatus (SCBA).

Eye: Flush with water for 15 mins.
Skin: Wash with soap and water.

Inhalation: Move to fresh air.
Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Dispose of as hazardous waste.
Follow all local, state, and federal regulations.

Click to download full resolution via product page

1-Hexyne Safety and Handling Workflow
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Engineering Controls
Work with 1-Hexyne should be conducted in a well-ventilated area, preferably in a chemical

fume hood.[10]

Use explosion-proof electrical, ventilating, and lighting equipment.[8]

Eyewash stations and safety showers must be readily available.[10]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[8][10]

Respiratory Protection: If ventilation is inadequate, a respirator with an appropriate organic

vapor cartridge should be used.[10]

Handling and Storage
Handling: Avoid breathing vapors and contact with skin and eyes.[8] Use non-sparking tools.

[8] Ground and bond containers when transferring material to prevent static discharge.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][8]

Keep away from heat, sparks, open flames, and other ignition sources.[8] It is incompatible

with strong oxidizing agents.[6] Recommended storage temperature is between +2°C to

+8°C.[6]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get immediate medical attention.[10]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical attention.[8][10]
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Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get immediate medical attention.[8][10]

Ingestion: Do NOT induce vomiting.[10] If the person is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Call a poison control center

or doctor immediately.[8]

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8] A water

spray can be used to cool fire-exposed containers.[11]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[11]

Specific Hazards: 1-Hexyne is highly flammable and its vapors can form explosive mixtures

with air.[9] Vapors may travel to a source of ignition and flash back.[11] Containers may

explode when heated.[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][11]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[8] Remove all sources of ignition.

[8] Ensure adequate ventilation.[8] Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[8]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand, earth, or vermiculite.[14] Collect the absorbed material into a suitable, labeled

container for disposal.[8] Use spark-proof tools during cleanup.[10]

Disposal Considerations
Dispose of 1-Hexyne and any contaminated materials as hazardous waste in accordance with

all applicable local, state, and federal regulations.[8][11] Do not dispose of it in the sewer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2018_02_24!06_31_39_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2018_02_24!06_31_39_PM.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://acikders.ankara.edu.tr/pluginfile.php/104658/mod_resource/content/0/DETERMINATION%20OF%20ACUTE%20TOXICITY%20%28LD50%29.pdf
https://acikders.ankara.edu.tr/pluginfile.php/104658/mod_resource/content/0/DETERMINATION%20OF%20ACUTE%20TOXICITY%20%28LD50%29.pdf
https://www.benchchem.com/product/b1330390?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/jts1976/19/1/19_1_25/_article
https://acikders.ankara.edu.tr/pluginfile.php/104658/mod_resource/content/0/DETERMINATION%20OF%20ACUTE%20TOXICITY%20%28LD50%29.pdf
https://acikders.ankara.edu.tr/pluginfile.php/104658/mod_resource/content/0/DETERMINATION%20OF%20ACUTE%20TOXICITY%20%28LD50%29.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://acikders.ankara.edu.tr/pluginfile.php/104658/mod_resource/content/0/DETERMINATION%20OF%20ACUTE%20TOXICITY%20%28LD50%29.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/6-flash-point-and-fire-point-1.pdf
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2018_02_24!06_31_39_PM.pdf
https://www.benchchem.com/product/b1330390?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92159135.pdf
https://acikders.ankara.edu.tr/pluginfile.php/104658/mod_resource/content/0/DETERMINATION%20OF%20ACUTE%20TOXICITY%20%28LD50%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


system.[11]

This guide is intended to provide comprehensive safety and handling information for 1-Hexyne.

It is not a substitute for a thorough understanding of the material's properties and the

implementation of a robust safety program. Always consult the most current Safety Data Sheet

(SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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